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Compound of Interest

Compound Name: Tubulitec

Cat. No.: B1171930 Get Quote

This document provides a detailed overview of the chemical composition of Tubulitec Cavity

Liner, a dental material used for insulating cavities. The information is compiled from material

safety data sheets (MSDS) and product descriptions.

Core Components
Tubulitec Cavity Liner is a liquid suspension that forms a protective layer over exposed dentin.

Its formulation is designed to be biocompatible and provide a barrier against chemical irritants

and thermal changes. The primary constituents fall into several categories: a solvent, active

ingredients, and film-forming agents.

Different formulations of Tubulitec Cavity Liner exist, leading to variations in the exact

chemical makeup. However, a common formulation includes a solvent, various calcium and

zinc compounds, and an antimicrobial agent.[1][2][3] Another formulation described consists of

polystyrene and copaiba balsam dissolved in a solvent.[4][5][6][7][8]

Quantitative Composition
The following tables summarize the quantitative data available for a common formulation of

Tubulitec Cavity Liner, based on information from material safety data sheets.

Table 1: Chemical Composition of Tubulitec Cavity Liner
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Component CAS Number
Concentration (%
w/w)

Role

Ethyl Acetate 141-78-6 ~ 80% Solvent

Calcium Hydroxide 1305-62-0 ~ 5% Active Ingredient

Calcium Oxide 1305-78-8 ~ 1% Active Ingredient

Diiododithymol 552-22-7 ~ 1% Antimicrobial Agent

Zinc Oxide 1314-13-2 Not specified Active Ingredient

Source: Material Safety Data Sheet[1][3]

It is important to note that another formulation of Tubulitec Liner contains polystyrene and

copaiba balsam as principal components, dissolved in ethyl acetate.[4][5][6][7][8]

Component Interaction and Function
The components of Tubulitec Cavity Liner are selected for their specific functions, which work

in concert to provide the desired therapeutic and protective effects.
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Liquid Phase Solid Phase

Tubulitec Liner Sample

Dissolution in Solvent

Filtration

GC-MS Analysis of Volatiles
(e.g., Ethyl Acetate)

filtrate

Drying and Gravimetric Analysis

solid residue

HPLC Analysis of Non-Volatiles
(e.g., Diiododithymol, Polystyrene) Dissolution in Acid

ICP-OES Analysis of Elements
(e.g., Ca, Zn)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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